Cas no 1708289-07-9 (4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane)

• Product Name: 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane
• CAS No: 1708289-07-9
• MF: C₁₅H₂₁FN₂O
• MW: 264.338447332382
• CID: 5742363
• PubChem ID: 97544724
• Update Time: 2025-05-20

4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-benzyl)-1-oxa-4,9-diaza-spiro[5.5]undecane
• 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane
• 1708289-07-9

• Inchi： 1S/C15H21FN2O/c16-14-3-1-2-13(10-14)11-18-8-9-19-15(12-18)4-6-17-7-5-15/h1-3,10,17H,4-9,11-12H2
• InChI Key： JRYDBDQNNHRQCL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1CCOC2(CCNCC2)C1

Computed Properties

• Exact Mass: 264.16379146g/mol
• Monoisotopic Mass: 264.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane

Professional Introduction to Compound with CAS No. 1708289-07-9 and Product Name: 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane

The compound identified by the CAS number 1708289-07-9 and the product name 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane represents a significant advancement in the field of medicinal chemistry. This spirocyclic structure, characterized by its unique oxazoline and diazaspiro framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a 3-fluorobenzyl substituent introduces a layer of electronic and steric modulation, which is critical for optimizing pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their rigid scaffold and ability to mimic natural product motifs. The 1-oxa-4,9-diazaspiro[5.5]undecane core provides a stable platform for further functionalization, enabling the design of molecules with tailored biological activities. The fluorine atom in the 3-fluorobenzyl group is particularly noteworthy, as it can enhance metabolic stability while simultaneously influencing binding interactions with biological targets.

In the context of contemporary drug discovery, this compound has been explored for its potential as a kinase inhibitor. Kinases are key enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The spirocyclic architecture of 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane is hypothesized to improve binding affinity by restricting conformational flexibility, thereby increasing target specificity. Preliminary computational studies suggest that the compound can adopt multiple stable conformations, which may contribute to its efficacy in inhibiting target kinases.

Moreover, the fluorobenzyl moiety has been extensively studied for its role in enhancing drug bioavailability. Fluoro-substituted aromatic rings are known to improve lipophilicity and metabolic stability, which are critical factors in drug design. The integration of this group into the spirocyclic scaffold of 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane may contribute to improved pharmacokinetic profiles, making it a promising candidate for further development.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex spirocyclic compounds like 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane. Techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in constructing the desired framework with high precision. These synthetic strategies not only facilitate access to novel scaffolds but also allow for rapid optimization through structure-activity relationship (SAR) studies.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated activity against several kinases of interest, including those implicated in cancer and inflammatory diseases. The mechanism of action appears to involve direct inhibition of kinase activity, leading to downstream effects on cellular signaling pathways. This aligns with current trends in oncology research, where kinase inhibitors play a pivotal role in targeted therapy.

One particularly compelling aspect of 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane is its potential for further derivatization. By modifying other substituents or introducing additional functional groups, researchers can fine-tune its biological activity and selectivity. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The integration of computational chemistry into the drug discovery process has accelerated the development of novel compounds like 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane. Molecular modeling techniques have been employed to predict binding modes and optimize interactions with biological targets. These insights have guided synthetic modifications aimed at improving potency and reducing off-target effects.

As interest in spirocyclic compounds continues to grow, so does the body of literature supporting their utility in drug development. The unique structural features of 1-oxa-4,9-diazaspiro[5.5]undecane, combined with the modulatory effects of the 3-fluorobenzyl group, position this compound as a promising lead for further exploration. Future studies will likely focus on elucidating its detailed mechanism of action and evaluating its potential in preclinical models.

The development of new therapeutic agents remains a cornerstone of modern medicine, and compounds like 4-(3-Fluorobenzyl)-1-oxa-4,9-diazaspiro[5.5]undecane represent significant progress in this endeavor. By leveraging advances in synthetic chemistry and computational biology, researchers are poised to uncover novel treatments that address unmet medical needs.